Cas no 16808-82-5 (Bufa-20,22-dienolide,3,5-bis(acetyloxy)-14-hydroxy-19-oxo-, (3b,5b)- (9CI))

• Product Name: Bufa-20,22-dienolide,3,5-bis(acetyloxy)-14-hydroxy-19-oxo-, (3b,5b)- (9CI)
• CAS No: 16808-82-5
• MF: C₂₈H₃₆O₈
• MW: 500.580649375916
• CID: 178279
• PubChem ID: 268867
• Update Time: 2025-04-19

Bufa-20,22-dienolide,3,5-bis(acetyloxy)-14-hydroxy-19-oxo-, (3b,5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bufa-20,22-dienolide,3,5-bis(acetyloxy)-14-hydroxy-19-oxo-, (3b,5b)- (9CI)
• 5.β.-Bufa-20,22-dienolide, 3.β.,5,14-trihydroxy-19-oxo-, 3,5-diacetate
• CTK0E3647
• helium*benzene
• Helium, compd. with benzene (1:1)
• Hellebrigenin-diacetat
• NSC-109330
• 16808-82-5
• HELLEBRIGENIN 3,5-DIACETATE
• NSC109330
• 5.beta.-Bufa-20, 3.beta.,5,14-trihydroxy-19-oxo-, 3,5-diacetate

• Inchi： 1S/C28H36O8/c1-17(30)35-20-6-11-26(16-29)22-7-10-25(3)21(19-4-5-24(32)34-15-19)9-13-28(25,33)23(22)8-12-27(26,14-20)36-18(2)31/h4-5,15-16,20-23,33H,6-14H2,1-3H3/t20-,21+,22-,23+,25+,26-,27-,28-/m0/s1
• InChI Key： CCZLIPXVLKAJFW-GBGREZBSSA-N
• SMILES： O[C@]12CC[C@H](C3=COC(C=C3)=O)[C@@]1(C)CC[C@@H]1[C@@]3(C=O)CC[C@@H](C[C@]3(CC[C@@H]21)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 500.24100
• Monoisotopic Mass: 500.241018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 116

Experimental Properties

• Density: 1.29
• Boiling Point: 627.1°Cat760mmHg
• Flash Point: 203.6°C
• Refractive Index: 1.579
• PSA: 120.11000
• LogP: 3.67740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives